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Compound of Interest

Compound Name: 1-Bromododecane

Cat. No.: B092323 Get Quote

Essential Safety and Handling Guide for 1-
Bromododecane
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling and

disposal of 1-Bromododecane (CAS No. 143-15-7). Adherence to these procedures is critical

for ensuring laboratory safety and operational integrity.

Chemical and Physical Properties
1-Bromododecane is a colorless to pale yellow liquid with a faint odor.[1] It is insoluble in

water but soluble in organic solvents like ethanol and ether.[1][2][3][4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b092323?utm_src=pdf-interest
https://www.benchchem.com/product/b092323?utm_src=pdf-body
https://www.benchchem.com/product/b092323?utm_src=pdf-body
https://www.benchchem.com/product/b092323?utm_src=pdf-body
https://www.benchchem.com/product/b092323?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/1-bromododecane-dic3138.html
https://wap.guidechem.com/encyclopedia/1-bromododecane-dic3138.html
https://www.chembk.com/en/chem/1-Bromododecane
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB8449719.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8449719.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092323?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C12H25Br[1][5]

Molar Mass 249.23 g/mol [6]

Boiling Point 134-135 °C at 6 mm Hg[2][3][4]

Melting Point -11 to -9 °C[2][3][4][5]

Density ~1.030 - 1.07 g/mL[1][5]

Flash Point 110 °C (230 °F)[5]

Vapor Density 8.6 (vs air)[1]

Hazard Identification and Personal Protective Equipment
(PPE)
1-Bromododecane is classified as a skin irritant and can cause serious eye irritation.[5][7] It

may also cause respiratory irritation.[5][8] Inhalation, ingestion, or skin contact can lead to

health risks, including potential central nervous system depression, dermatitis, or liver and

kidney damage with prolonged exposure.[1]

Engineering Controls:

Work in a well-ventilated area, preferably a chemical fume hood.[1][9]

Ensure safety showers and eyewash stations are readily accessible.[7][10][11]

Personal Protective Equipment (PPE):
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Protection Type Specification

Eye/Face Protection

Tightly fitting safety goggles or glasses with

side-shields conforming to EN 166 (EU) or

NIOSH (US) standards.[9][12]

Skin Protection

Chemical-resistant gloves (Nitrile rubber is

recommended).[5] Wear impervious, fire/flame-

resistant clothing to prevent skin exposure.[9]

Respiratory Protection

Not typically required with adequate ventilation.

If vapors or mists are generated, use a full-face

respirator with appropriate cartridges (e.g., type

ABEK).[9][13]

Operational Plan for Handling 1-Bromododecane
This section provides a step-by-step guide for the safe handling of 1-Bromododecane.

Preparation and Precautionary Measures
Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for 1-Bromododecane.[7][12]

Ensure Proper Ventilation: Confirm that the chemical fume hood is functioning correctly.[1][9]

Assemble PPE: Don all required personal protective equipment as specified in the table

above.[1][9]

Prepare Workspace: Ensure the work area is clean and uncluttered. Have absorbent

materials, such as sand or silica gel, readily available for spill containment.[7]

Handling and Experimental Protocol
Chemical Dispensing:

Perform all transfers of 1-Bromododecane inside a chemical fume hood.

Avoid direct contact with skin and eyes.[7][11]
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Use non-sparking tools to prevent ignition sources.[9]

During the Experiment:

Keep containers tightly closed when not in use.[1][7]

Avoid the formation of mists or aerosols.[9]

Do not eat, drink, or smoke in the laboratory.

Incompatible Materials:

Keep away from strong oxidizing agents and strong bases.[1][2][3][4][7][11]

Emergency Procedures
Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes while removing contaminated clothing.[7][9][10] Seek medical attention if irritation

occurs.[1][7]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including

under the eyelids.[7][10] Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration.[7][8][9][10] Seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[9][10]

Spill:

Evacuate non-essential personnel from the area.[9]

Wearing appropriate PPE, contain the spill using inert absorbent material (e.g., sand, silica

gel).[7]

Collect the absorbed material into a suitable, closed container for disposal.[7][9]

Do not allow the chemical to enter drains.[7][12][13]
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Disposal Plan
Waste Collection:

Collect waste 1-Bromododecane and contaminated materials in clearly labeled, sealed

containers.

Do not mix with other waste streams.[12]

Disposal:

Dispose of chemical waste through a licensed waste disposal company.[8]

Handle uncleaned containers as you would the product itself.[12]

All disposal must be in accordance with local, state, and federal regulations.[8]

Workflow and Logic Diagrams
The following diagram illustrates the standard operating procedure for handling 1-
Bromododecane.
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Caption: Workflow for handling 1-Bromododecane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b092323?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/encyclopedia/1-bromododecane-dic3138.html
https://www.chembk.com/en/chem/1-Bromododecane
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB8449719.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8449719.htm
https://assets.thermofisher.cn/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromododecane
https://www.fishersci.com/store/msds?partNumber=AC106910025&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/B0583_EU_6N.pdf
https://www.echemi.com/sds/1-bromododecane-pid_Seven3888.html
https://pim-resources.coleparmer.com/sds/58364.pdf
https://www.fishersci.com/store/msds?partNumber=AC163600010&countryCode=US&language=en
https://www.chemicalbook.com/msds/1-bromodecane.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1375147534_1-BromoDecane-CASNO-112-29-8-MSDS.pdf
https://www.benchchem.com/product/b092323#personal-protective-equipment-for-handling-1-bromododecane
https://www.benchchem.com/product/b092323#personal-protective-equipment-for-handling-1-bromododecane
https://www.benchchem.com/product/b092323#personal-protective-equipment-for-handling-1-bromododecane
https://www.benchchem.com/product/b092323#personal-protective-equipment-for-handling-1-bromododecane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092323?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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